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Compound of Interest

Compound Name: Dicamba-13C6

Cat. No.: B6594488 Get Quote

Ensuring the safe and compliant disposal of Dicamba-13C6 is critical for environmental

protection and laboratory safety. As a stable isotope-labeled version of the herbicide Dicamba,

its disposal is governed by regulations pertaining to chemical waste. This guide provides

essential, step-by-step procedures for researchers, scientists, and drug development

professionals to manage Dicamba-13C6 waste effectively.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Dicamba-13C6 with

appropriate personal protective equipment (PPE) to minimize exposure risks.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

full-face shield.[1]

Prevents contact with eyes,

which can cause serious

irritation or damage.[2][3]

Hand Protection

Chemically resistant gloves

(e.g., Neoprene,

Nitrile/butadiene rubber).[1]

Protects skin from absorption

and irritation.[1][4]

Body Protection
Long-sleeved shirt, long pants,

and closed-toe shoes.[1]
Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for handling

large quantities or in case of

aerosol generation.

Avoids inhalation of dust or

vapors which may cause

respiratory irritation.[2]

Step-by-Step Disposal Protocol
The disposal of Dicamba-13C6 and its contaminated materials must adhere to federal, state,

and local regulations.[1][5] Improper disposal is a violation of federal law.[5]

1. Waste Identification and Segregation:

Identify all waste streams containing Dicamba-13C6. This includes:

Unused or expired neat compound.

Contaminated solutions and solvents.

Spent laboratory materials (e.g., pipette tips, vials, chromatography columns).

Contaminated PPE that cannot be decontaminated.[1]

Segregate Dicamba-13C6 waste from other laboratory waste to ensure proper handling and

disposal.
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2. Containerization and Labeling:

Place all Dicamba-13C6 waste into a designated, leak-proof, and compatible waste

container.

Clearly label the container with "Hazardous Waste," the chemical name "Dicamba-13C6,"

and any other identifiers required by your institution's environmental health and safety (EHS)

department.

3. On-site Neutralization (if applicable and approved):

While not detailed in the provided search results, some chemical waste can be neutralized in

the lab before disposal. Consult your institution's EHS guidelines for approved neutralization

protocols for herbicides or chlorinated aromatic compounds. Do not attempt neutralization

without specific, approved procedures.

4. Storage Pending Disposal:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

area away from incompatible materials.[1]

Do not store near food, feed, or water supplies.[1][5]

5. Final Disposal:

Wastes resulting from this product should be disposed of at an approved waste disposal

facility.[5]

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste. They will work with licensed hazardous waste contractors.

For larger quantities, disposal must comply with the Resource Conservation and Recovery

Act (RCRA).[5][6]

Container Disposal:

Non-refillable containers must be triple-rinsed or pressure-rinsed promptly after emptying.[5]

[7][8]
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The rinsate should be collected and disposed of as hazardous waste.[5]

After rinsing, the container may be offered for recycling, reconditioning, or punctured and

disposed of in a sanitary landfill or by incineration as per local regulations.[5]

Do not reuse empty containers for any other purpose.[5][7][8]

Experimental Workflow for Disposal
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Start: Identify Dicamba-13C6 Waste

Segregate Waste Streams
(Neat, Solutions, Contaminated Materials)

Select Appropriate
Waste Container

Label Container:
'Hazardous Waste - Dicamba-13C6'

Properly Decontaminate or
Dispose of Empty Container

Store in Designated
Secure Area

Contact Institutional EHS for Pickup

EHS Manages Transport to
Approved Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Dicamba-13C6 waste in a laboratory setting.
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Dicamba waste is classified as toxic.[7][8] The disposal of pesticide wastes is regulated under

the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource

Conservation and Recovery Act (RCRA).[6] It is the responsibility of the waste generator to

determine the proper waste identification and disposal methods in compliance with all

applicable regulations.[1] Many states also have "Clean Sweep" programs for pesticide

disposal, though these are generally aimed at agricultural users.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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